Cas no 1492516-45-6 ((1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonyl chloride)

• Product Name: (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonyl chloride
• CAS No: 1492516-45-6
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• CID: 5209786
• PubChem ID: 65616108
• Update Time: 2025-06-11

(1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanesulfonyl chloride, 1-propyl-
• (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonyl chloride

• Inchi： 1S/C6H10ClN3O2S/c1-2-3-10-6(8-5-9-10)4-13(7,11)12/h5H,2-4H2,1H3
• InChI Key： YYLIYRWLJRMAGM-UHFFFAOYSA-N
• SMILES： N1(CCC)C(CS(Cl)(=O)=O)=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonyl chloride

Introduction to (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonyl chloride (CAS No. 1492516-45-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonyl chloride, with the CAS number 1492516-45-6, has garnered significant attention due to its versatile applications in medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility in forming sulfonamide derivatives—a cornerstone in drug design.

The structure of (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonyl chloride consists of a propyl group attached to a 1H-1,2,4-triazole ring, which is further functionalized with a methanesulfonyl chloride moiety. This unique arrangement imparts reactivity that makes it an invaluable intermediate in organic synthesis. The presence of the sulfonyl chloride group facilitates nucleophilic substitution reactions, enabling the introduction of various pharmacophores into the molecular framework.

In recent years, there has been a surge in research focused on developing novel triazole-based compounds due to their broad spectrum of biological activities. Triazoles are known for their ability to interact with biological targets such as enzymes and receptors, making them promising candidates for drug development. The incorporation of a propyl group into the triazole core enhances the lipophilicity of the molecule, which can be crucial for improving oral bioavailability—a key factor in drug efficacy.

One of the most compelling applications of (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonyl chloride is in the synthesis of sulfonamide-based drugs. Sulfonamides have a long history of therapeutic use, particularly in antibiotics and anti-inflammatory agents. The methanesulfonyl chloride functionality allows for easy derivatization into sulfonamides by reacting with amines. This reaction is highly efficient and yields sulfonamides with predictable properties, making it a preferred method in industrial-scale drug production.

Recent studies have highlighted the potential of (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonyl chloride in developing antiviral and anticancer agents. The triazole ring is known to exhibit inhibitory activity against various viral proteases and kinases, which are critical targets in antiviral therapy. Additionally, sulfonamide derivatives have shown promise in disrupting cancer cell proliferation by inhibiting key enzymes involved in tumor growth. The propyl group's presence may further modulate the pharmacokinetic properties of these derivatives, enhancing their therapeutic potential.

The synthesis of (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonyl chloride involves a multi-step process that requires precise control over reaction conditions. Typically, it begins with the condensation of propylamine with guanidine hydrochloride to form 1-propylguanidine. This intermediate is then cyclized under acidic conditions to yield 1-propyl-1H-imidazo[4][3h]pyrazole. Subsequent functionalization with chlorosulfonic acid or sulfur trioxide chlorides converts the imidazopyrazole into the desired sulfonyl chloride derivative.

In industrial settings, the production of (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonyl chloride is optimized for scalability and cost-efficiency while maintaining high purity standards. Advanced purification techniques such as column chromatography or recrystallization are employed to isolate the compound from reaction mixtures. Quality control measures are stringent to ensure that impurities do not compromise its utility in downstream applications.

The growing interest in green chemistry has also influenced the synthesis methodologies for compounds like (1-propyl-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride

In conclusion, (1-propyl-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride